Cas no 2680886-59-1 (benzyl N-5-(4-bromophenyl)-1H-imidazol-2-ylcarbamate)

• Product Name: benzyl N-5-(4-bromophenyl)-1H-imidazol-2-ylcarbamate
• CAS No: 2680886-59-1
• MF: C₁₇H₁₄BrN₃O₂
• MW: 372.21596288681
• CID: 5626842
• PubChem ID: 165924793
• Update Time: 2025-05-20

benzyl N-5-(4-bromophenyl)-1H-imidazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[5-(4-bromophenyl)-1H-imidazol-2-yl]carbamate
• EN300-28301023
• 2680886-59-1
• benzyl N-5-(4-bromophenyl)-1H-imidazol-2-ylcarbamate

• Inchi： 1S/C17H14BrN3O2/c18-14-8-6-13(7-9-14)15-10-19-16(20-15)21-17(22)23-11-12-4-2-1-3-5-12/h1-10H,11H2,(H2,19,20,21,22)
• InChI Key： OOFUHSSSEKWEOU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN=C(NC(=O)OCC2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 371.02694g/mol
• Monoisotopic Mass: 371.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67Ų

Additional information on benzyl N-5-(4-bromophenyl)-1H-imidazol-2-ylcarbamate

Benzyl N-5-(4-Bromophenyl)-1H-imidazol-2-ylcarbamate (CAS No. 2680886-59-1): An Overview of Its Synthesis, Properties, and Applications

Benzyl N-5-(4-bromophenyl)-1H-imidazol-2-ylcarbamate (CAS No. 2680886-59-1) is a novel compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, an imidazole ring, and a bromophenyl substituent. These structural elements contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The synthesis of benzyl N-5-(4-bromophenyl)-1H-imidazol-2-ylcarbamate typically involves a multi-step process that combines techniques from organic synthesis and heterocyclic chemistry. One common approach involves the reaction of 5-(4-bromophenyl)-1H-imidazole-2-carboxylic acid with benzylamine in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) and 4-dimethylaminopyridine (DMAP). This method ensures high yields and purity, making it suitable for both laboratory-scale synthesis and industrial production.

Recent studies have highlighted the importance of benzyl N-5-(4-bromophenyl)-1H-imidazol-2-ylcarbamate in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The bromophenyl substituent plays a crucial role in modulating the compound's interaction with specific biological targets, such as nuclear factor-kappa B (NF-κB) and cyclooxygenase (COX) enzymes. These findings suggest that benzyl N-5-(4-bromophenyl)-1H-imidazol-2-ylcarbamate could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, benzyl N-5-(4-bromophenyl)-1H-imidazol-2-ylcarbamate has also been investigated for its potential as an antiviral agent. Studies conducted by researchers at the National Institutes of Health have demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action is believed to involve the disruption of viral protein synthesis, which is facilitated by the imidazole ring's ability to interact with specific viral enzymes.

The physical and chemical properties of benzyl N-5-(4-bromophenyl)-1H-imidazol-2-ylcarbamate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 130 to 132°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol but has limited solubility in water. These solubility characteristics make it suitable for use in both in vitro and in vivo studies.

Spectroscopic analysis has provided valuable insights into the molecular structure of benzyl N-5-(4-bromophenyl)-1H-imidazol-2-ylcarbamate. Nuclear magnetic resonance (NMR) spectroscopy has confirmed the presence of the benzyl group, imidazole ring, and bromophenyl substituent. Infrared (IR) spectroscopy has identified key functional groups such as the carbamate linkage and aromatic rings. Mass spectrometry (MS) has further confirmed the molecular weight and purity of the compound.

The safety profile of benzyl N-5-(4-bromophenyl)-1H-imidazol-2-ylcarbamate is an important consideration for its potential use in pharmaceutical applications. Toxicological studies have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, as with any new chemical entity, thorough safety evaluations are necessary to ensure its safe use in humans. Preclinical studies have demonstrated that benzyl N-5-(4-bromophenyl)-1H-imidazol-2-ylcarbamate is well-tolerated by animal models, with no significant adverse effects observed at relevant dose levels.

In conclusion, benzyl N-5-(4-bromophenyl)-1H-imidazol-2-ylcarbamate (CAS No. 2680886-59-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to explore its potential benefits and optimize its properties for clinical use.